1-(4-(((4-Fluorobenzyl)oxy)methyl)piperidin-1-yl)-2-(4-(isopropylthio)phenyl)ethanone

• IUPAC Name: 1-[4-[(4-fluorophenyl)methoxymethyl]piperidin-1-yl]-2-(4-propan-2-ylsulfanylphenyl)ethanone
• InChI: InChI=1S/C24H30FNO2S/c1-18(2)29-23-9-5-19(6-10-23)15-24(27)26-13-11-21(12-14-26)17-28-16-20-3-7-22(25)8-4-20/h3-10,18,21H,11-17H2,1-2H3
• InChI Key: QTEYGEPMULMEJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)N2CCC(CC2)COCC3=CC=C(C=C3)F
• Molecular Formula: C24H30FNO2S
• Molecular Weight: 415.6 g/mol

Description

1-(4-(((4-Fluorobenzyl)oxy)methyl)piperidin-1-yl)-2-(4-(isopropylthio)phenyl)ethanone is a useful research compound. Its molecular formula is C24H30FNO2S and its molecular weight is 415.57. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Characterization

1-(4-(6-Fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)ethanone, a compound with structural similarity, was synthesized using a click chemistry approach. Characterization involved IR, NMR, MS studies, and thermal stability analysis using TGA and DSC techniques. The compound's structure was confirmed by single crystal XRD analysis, and Hirshfeld surface computational methods were employed to analyze intercontacts in the crystal structure. This highlights the compound's potential for further biological applications, including understanding its pharmacokinetic nature (Govindhan et al., 2017).

Biological Applications

In another study, a spiro-piperidin-4-one compound, structurally related to the compound , demonstrated significant in vitro and in vivo activity against Mycobacterium tuberculosis, indicating its potential use in tuberculosis treatment (Kumar et al., 2008).

Pharmacological Implications

The role of similar compounds in pharmacology was studied by evaluating their interaction with opioid and dopamine receptors. The study focused on 4-phenyl-4-piperidinols and related compounds with a p-fluorobutyrophenone chain, indicating the potential for combined analgesic and neuroleptic activity (Iorio et al., 1987).

Impact on Pharmacokinetics

Research on anaplastic lymphoma kinase inhibitors, including a compound similar to 1-(4-(((4-Fluorobenzyl)oxy)methyl)piperidin-1-yl)-2-(4-(isopropylthio)phenyl)ethanone, revealed insights into hydrolysis-mediated clearance impacting their pharmacokinetics. This study emphasizes the significance of understanding in vitro metabolism kinetics for predicting systemic clearance of compounds cleared via hydrolytic pathways (Teffera et al., 2013).